Cas no 255051-62-8 (tert-butyl 4-[2-(hydroxymethyl)phenyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[2-(hydroxymethyl)phenyl]piperidine-1-carboxylate
• CAS No: 255051-62-8
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• MDL: MFCD24467620
• CID: 2117397
• PubChem ID: 57774474
• Update Time: 2025-05-24

tert-butyl 4-[2-(hydroxymethyl)phenyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-(hydroxymethyl)phenyl)piperidine-1-carboxylate
• tert-butyl 4-[2-(hydroxymethyl)phenyl]piperidine-1-carboxylate
• XUAIUEGHJIVPSA-UHFFFAOYSA-N
• 4-(2-hydroxymethylphenyl)piperidine-1-carboxylic acid t-butyl ester
• 4-(2-Hydroxymethyl-phenyl)-piperidine-1-carboxylic acid tert-butyl ester
• 4-(2-hydroxymethylphenyl)-1-piperidinecarboxylic acid, 1,1-dimethylethyl ester
• 1-Boc-4-[2-(hydroxymethyl)phenyl]piperidine
• DA-43025
• tert-butyl4-[2-(hydroxymethyl)phenyl]piperidine-1-carboxylate
• PS-17559
• EN300-12463171
• CS-0057920
• P20474
• SCHEMBL1513166
• 255051-62-8

• MDL： MFCD24467620
• Inchi： 1S/C17H25NO3/c1-17(2,3)21-16(20)18-10-8-13(9-11-18)15-7-5-4-6-14(15)12-19/h4-7,13,19H,8-12H2,1-3H3
• InChI Key： XUAIUEGHJIVPSA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=CC=CC=2CO)CC1)=O

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 2.5

Additional information on tert-butyl 4-[2-(hydroxymethyl)phenyl]piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-[2-(hydroxymethyl)phenyl]piperidine-1-carboxylate (CAS No. 255051-62-8)

tert-butyl 4-[2-(hydroxymethyl)phenyl]piperidine-1-carboxylate (CAS No. 255051-62-8) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This piperidine derivative is particularly valued for its unique structural features, including a hydroxymethyl group and a tert-butyl carbamate moiety, which make it a versatile intermediate in drug discovery. Researchers often search for "tert-butyl 4-[2-(hydroxymethyl)phenyl]piperidine-1-carboxylate synthesis" or "CAS 255051-62-8 applications," reflecting its growing relevance in medicinal chemistry.

The compound's molecular structure combines a piperidine ring with a benzyl alcohol substituent, offering dual functionality for further chemical modifications. This characteristic has sparked interest in "piperidine-based building blocks" and "hydroxymethylphenyl derivatives" among synthetic chemists. Recent trends in fragment-based drug design and covalent inhibitor development have increased demand for such multifunctional intermediates, as evidenced by rising searches for "drug discovery intermediates 2024" and "pharmacophore optimization techniques."

From a synthetic perspective, tert-butyl 4-[2-(hydroxymethyl)phenyl]piperidine-1-carboxylate demonstrates excellent stability under various reaction conditions, making it suitable for multi-step transformations. Laboratory protocols frequently mention "Boc-protected piperidine derivatives" and "aromatic hydroxymethyl compounds" when discussing its applications. The tert-butoxycarbonyl (Boc) protecting group specifically enables selective deprotection strategies, a feature highly sought after in modern "parallel synthesis methodologies" and "combinatorial chemistry approaches."

Analytical characterization of CAS No. 255051-62-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods address common queries like "how to characterize piperidine derivatives" and "quality control for pharmaceutical intermediates." The compound's well-defined spectral properties contribute to its popularity in "structure-activity relationship studies" and "medicinal chemistry optimization," particularly for central nervous system targets.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize tert-butyl 4-[2-(hydroxymethyl)phenyl]piperidine-1-carboxylate. This aligns with increasing searches for "eco-friendly heterocycle synthesis" and "catalytic methods for pharmaceutical intermediates." The compound's balanced lipophilicity, as indicated by its LogP value, makes it particularly interesting for "blood-brain barrier penetration studies" and "CNS drug development," topics gaining traction in recent literature.

The storage and handling of this compound require standard laboratory precautions, with particular attention to maintaining its crystalline form under inert atmosphere. Technical discussions often include keywords like "handling air-sensitive intermediates" and "storage of carbamate derivatives." Its shelf stability under proper conditions answers frequent queries about "long-term storage of pharmaceutical building blocks" in research databases.

Patent literature reveals numerous applications of tert-butyl 4-[2-(hydroxymethyl)phenyl]piperidine-1-carboxylate in developing bioactive molecules, particularly in neurological and psychiatric drug candidates. This connects to trending searches for "novel piperidine scaffolds in CNS drugs" and "next-generation neuropharmaceuticals." The compound's structural flexibility allows for diverse derivatization, addressing current interests in "privileged structures in medicinal chemistry" and "multitarget drug design."

From a regulatory perspective, the compound falls under standard research chemicals classification, with appropriate documentation available for research purposes. Quality-conscious researchers frequently look for "certificate of analysis for research chemicals" and "pharmaceutical intermediate specifications," areas where this compound demonstrates excellent traceability and batch-to-batch consistency.

Future research directions for CAS No. 255051-62-8 may explore its potential in bioconjugation chemistry and prodrug development, responding to emerging trends in "targeted drug delivery systems" and "smart pharmaceuticals." The hydroxymethyl group's reactivity particularly positions this compound for innovative applications in "linker chemistry for ADCs" (antibody-drug conjugates) and "controlled release formulations."